Cas no 2228996-47-0 (tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228996-47-0
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6170440
• PubChem ID: 165755282
• Update Time: 2025-05-27

tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate
• EN300-1890233
• 2228996-47-0

• Inchi： 1S/C18H28N2O4/c1-12-15(22-5)9-13(10-16(12)23-6)14-11-19-7-8-20(14)17(21)24-18(2,3)4/h9-10,14,19H,7-8,11H2,1-6H3
• InChI Key： DGHBFRYBZZMNAF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=C(C(C)=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2228996-47-0)

The compound tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2228996-47-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a piperazine ring and tert-butyl carboxylate group, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential drug discovery uses, making it a topic of high relevance in modern chemistry.

One of the key reasons for the growing interest in tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate is its role in medicinal chemistry. The piperazine moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting the central nervous system (CNS). Users often inquire about its solubility, stability, and reactivity under various conditions, which are critical for optimizing synthetic routes. Additionally, the presence of dimethoxy and methyl substituents on the phenyl ring enhances its potential for further functionalization, a feature highly sought after in structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate has been explored for its compatibility with catalytic methods and microwave-assisted reactions. These approaches align with the current trend of reducing organic waste and improving reaction efficiency. Searches related to eco-friendly synthesis and scalable production of this compound have increased, reflecting the industry's shift toward environmentally conscious practices. Its CAS No. 2228996-47-0 is often used as a unique identifier in patent literature and regulatory documentation, emphasizing its commercial and academic importance.

Another area of interest is the compound's potential in crystallography and X-ray diffraction studies. The tert-butyl group contributes to the formation of stable crystalline structures, facilitating detailed molecular analysis. Researchers frequently search for spectroscopic data (e.g., NMR, IR, and MS) to confirm its purity and identity, which are essential for quality control in laboratory settings. The compound's logP value and hydrogen bonding capacity are also critical parameters for predicting its behavior in biological systems, a topic often queried in computational chemistry forums.

From a commercial perspective, tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate is listed in catalogs of major chemical suppliers, with inquiries focusing on bulk availability and custom synthesis options. Its applications extend to peptide mimetics and ligand design, where its modular structure allows for versatile modifications. The compound's CAS No. 2228996-47-0 is frequently cross-referenced in academic publications, underscoring its role in advancing chemical biology and drug development projects.

In summary, tert-butyl 2-(3,5-dimethoxy-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2228996-47-0) represents a multifaceted compound with broad utility in research and industry. Its structural complexity and functional adaptability make it a subject of ongoing exploration, particularly in fields like pharmaceutical intermediates, catalysis, and material science. As the demand for innovative chemical solutions grows, this compound is poised to remain a key player in scientific advancements.